Cas no 6972-37-8 (nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester)

nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester structure
6972-37-8 structure
Product Name:nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester
CAS No:6972-37-8
MF:C10H12N2O5
MW:240.212682723999
CID:862873
PubChem ID:247449
Update Time:2025-04-19

nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • nicotinic acid, 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-, ethyl ester
    • ethyl 4,6-dimethyl-5-nitro-2-oxo-1H-pyridine-3-carboxylate
    • 1,2-dihydro-4,6-dimethyl-5-nitro-2-oxo-3-pyridinecarboxylic acid, ethyl ester
    • AC1L6KAH
    • AC1Q63LI
    • AG-J-03051
    • AR-1I9038
    • CTK5D1075
    • ethyl 4,6-dimethyl-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylate
    • Ethyl-4,6-dimethyl-2-hydroxy-5-nitro-nicotinat
    • NSC61977
    • NSC-61977
    • Ethyl 2-hydroxy-4,6-dimethyl-5-nitronicotinate
    • REVEROMYCINA
    • DTXSID60289571
    • 6972-37-8
    • Inchi: 1S/C10H12N2O5/c1-4-17-10(14)7-5(2)8(12(15)16)6(3)11-9(7)13/h4H2,1-3H3,(H,11,13)
    • InChI Key: CSKMQCJKNCPERC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(NC(C)=C(C=1C)[N+](=O)[O-])=O)=O

Computed Properties

  • Exact Mass: 240.07466
  • Monoisotopic Mass: 240.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.54
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